2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide

• IUPAC Name: 2-[(2-iodobenzoyl)amino]-N-(2-methoxyethyl)benzamide
• InChI: InChI=1S/C17H17IN2O3/c1-23-11-10-19-16(21)13-7-3-5-9-15(13)20-17(22)12-6-2-4-8-14(12)18/h2-9H,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: CSBJPQYFGZUWOL-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2I
• Molecular Formula: C17H17IN2O3
• Molecular Weight: 424.23 g/mol

Description

2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MLN4924 and is synthesized using specific methods.

Mechanism of Action

2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide inhibits the activity of NEDD8-activating enzyme, which is essential for the activation of the cullin-RING E3 ubiquitin ligase complex. This inhibition results in the accumulation of cullin-RING E3 substrates, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide have been studied extensively. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, MLN4924 has been found to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in lab experiments is its specificity towards NEDD8-activating enzyme. This specificity allows for the selective inhibition of the cullin-RING E3 ubiquitin ligase complex, leading to cell cycle arrest and apoptosis in cancer cells. However, one of the limitations of using MLN4924 in lab experiments is its potential toxicity to normal cells.

Future Directions

There are several future directions for the research on 2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide. One of the significant future directions is the development of more specific inhibitors of NEDD8-activating enzyme. Additionally, the potential use of MLN4924 in combination with other anti-cancer drugs is an area of research that has gained significant attention. The use of 2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in the treatment of other diseases, such as inflammatory disorders, is also an area of future research.

Synthesis Methods

2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is synthesized using a specific method. The synthesis involves the reaction of 2-iodobenzoic acid with N-(2-aminoethyl)-2-(2-methoxyethoxy)acetamide in the presence of a base. This reaction results in the formation of 2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide.

Scientific Research Applications

2-iodo-N-(2-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in cancer research. MLN4924 has been found to inhibit the activity of NEDD8-activating enzyme, which is essential for the activation of the cullin-RING E3 ubiquitin ligase complex. This inhibition results in the accumulation of cullin-RING E3 substrates, leading to cell cycle arrest and apoptosis in cancer cells.